Cas no 10480-32-7 (Benzenamine,4-chloro-N-[(4-chlorophenyl)methylene]-)

• Product Name: Benzenamine,4-chloro-N-[(4-chlorophenyl)methylene]-
• CAS No: 10480-32-7
• MF: C₁₃H₉Cl₂N
• MW: 250.123261213303
• CID: 209389
• PubChem ID: 242845
• Update Time: 2025-04-19

Benzenamine,4-chloro-N-[(4-chlorophenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-N-(4-chlorobenzylidene)aniline
• Benzenamine,4-chloro-N-[(4-chlorophenyl)methylene]-
• 4-chloro-4'-chlorobenzylidene aniline
• p,p'-dichlorobenzalaniline
• p-chlorobenzylideneaniline
• SCHEMBL11411073
• p-chlorobenzylidene-(4-chlorophenyl)-amine
• AKOS000343837
• NSC51802
• SCHEMBL20186937
• N-[1-(4-chlorophenyl)-methylidene]-N-[4-chlorophenyl] amine
• NSC-51802
• p-Chlorobenzylidene-p-chloroaniline
• Benzenamine, 4-chloro-N-[(4-chlorophenyl)methylene]-
• Aniline, p-chloro-N-(p-chlorobenzylidene)-
• 4-chloro-N-[(E)-(4-chlorophenyl)methylidene]aniline
• 10480-32-7
• N-(p-chlorobenzylidene)-p-chloroaniline
• PTAAKBXEUATSIJ-UHFFFAOYSA-N

• Inchi： 1S/C13H9Cl2N/c14-11-3-1-10(2-4-11)9-16-13-7-5-12(15)6-8-13/h1-9H/b16-9+
• InChI Key： PTAAKBXEUATSIJ-CXUHLZMHSA-N
• SMILES： ClC1C=CC(/C=N/C2C=CC(=CC=2)Cl)=CC=1

Computed Properties

• Exact Mass: 249.01100
• Monoisotopic Mass: 249.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 12.4Ų

Experimental Properties

• Density: 1.2
• Boiling Point: 367.5°Cat760mmHg
• Flash Point: 176.1°C
• Refractive Index: 1.583
• PSA: 12.36000
• LogP: 4.74400